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Compound of Interest

Compound Name: AKTide-2T

Cat. No.: B561564 Get Quote

Application Notes and Protocols for AKTide-2T
For Researchers, Scientists, and Drug Development Professionals

Introduction
AKTide-2T is a synthetic peptide that serves as a highly specific substrate for Akt (also known

as Protein Kinase B or PKB), a serine/threonine-specific protein kinase that plays a critical role

in key cellular processes such as glucose metabolism, apoptosis, cell proliferation, and

angiogenesis. The amino acid sequence of AKTide-2T, ARKRERTYSFGHHA, is optimized for

phosphorylation by Akt, making it an invaluable tool for the in vitro characterization of Akt

kinase activity and for the screening of Akt inhibitors. This document provides detailed

guidelines for the proper handling, storage, and use of AKTide-2T in experimental settings.
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Property Value Source

Amino Acid Sequence
Ala-Arg-Lys-Arg-Glu-Arg-Thr-

Tyr-Ser-Phe-Gly-His-His-Ala
[1]

Molecular Weight 1715.89 g/mol [2]

CAS Number 324029-01-8 [2]

Purity ≥95% by HPLC [3]

Form
Off-white solid, supplied as a

trifluoroacetate salt
[3]

Solubility and Storage
Proper solubility and storage are critical for maintaining the stability and activity of AKTide-2T.

Solubility Data
Solvent Concentration Source

Water 1 mg/mL [2][4]

DMSO 5 mg/mL [3]

Storage Conditions
Form

Storage
Temperature

Stability
Special
Instructions

Source

Lyophilized

Powder
-20°C Store desiccated. [2][3]

Reconstituted

Solution
-20°C

Stock solutions

are stable for up

to 3 months.

Aliquot to avoid

repeated freeze-

thaw cycles.

[3]
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AKTide-2T is a substrate for Akt, a central node in the PI3K/Akt signaling pathway. This

pathway is activated by growth factors and other extracellular signals, leading to the

phosphorylation and activation of Akt. Activated Akt then phosphorylates a multitude of

downstream targets, including AKTide-2T in an in vitro setting, to regulate diverse cellular

functions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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